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Compound of Interest

Compound Name: Tiracizine hydrochloride

Cat. No.: B1682384 Get Quote

An In-depth Technical Guide to Tiracizine Hydrochloride

Introduction
Tiracizine hydrochloride is a Class I antiarrhythmic agent that has been studied for its effects

on myocardial contractility.[1][2] This technical guide provides a comprehensive overview of its

chemical structure, properties, and available experimental data, tailored for researchers,

scientists, and drug development professionals.

Chemical Structure and Properties
Tiracizine is a dibenzazepine derivative.[3] Its chemical identity and physicochemical properties

are summarized below.
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Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 5 Tech Support

https://www.benchchem.com/product/b1682384?utm_src=pdf-interest
https://www.benchchem.com/product/b1682384?utm_src=pdf-body
https://www.benchchem.com/product/b1682384?utm_src=pdf-body
https://www.medchemexpress.com/tiracizine-hydrochloride.html
https://immunomart.com/product/tiracizine-hcl/
https://go.drugbank.com/drugs/DB13635
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1682384?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Identifier Value

IUPAC Name

Ethyl [5-(N,N-dimethylglycyl)-10,11-dihydro-5H-

dibenzo[b,f]azepin-3-yl]carbamate

hydrochloride[4]

CAS Number
78816-67-8 (for hydrochloride); 83275-56-3 (for

base)[2][4]

Molecular Formula C21H25N3O3.ClH[5]

SMILES
CCOC(=O)Nc1ccc2CCc3ccccc3N(c2c1)C(=O)C

N(C)C.Cl[5]

InChI Key XJWABFCDXKZWPV-UHFFFAOYSA-N[5]

Physicochemical Properties
Property Value

Molecular Weight 403.9 g/mol [5]

Molar Mass (base) 367.44 g/mol [4]

Melting Point (base) 135-137 °C[6]

Storage Temperature -20°C[2] or Refrigerator (4°C)[7]

Synthesis
A synthetic route for Tiracizine hydrochloride has been described.[6] The process involves

the reaction of 3-amino-5-acetyl-10,11-dihydro-5H-dibenz[b,f]azepine with potassium hydroxide

to yield 3-amino-10,11-dihydro-5H-dibenz[b,f]azepine.[6] This intermediate is then reacted with

ethyl chloroformate.[6] The subsequent product is treated with chloroacetylchloride, followed by

a reaction with dimethylamine to produce the tiracizine base.[6] The hydrochloride salt is

obtained by reacting the base with hydrochloric acid in isopropanol.[6]
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3-amino-5-acetyl-10,11-dihydro-
5H-dibenz[b,f]azepine

3-amino-10,11-dihydro-
5H-dibenz[b,f]azepine

KOH, n-propanol

3-carbethoxyamino-10,11-dihydro-
5H-dibenz[b,f]azepine

Ethyl chloroformate

3-carbethoxyamino-5-chloroacetyl-
10,11-dihydro-5H-dibenz[b,f]azepine

Chloroacetylchloride

Tiracizine (base)

Dimethylamine

Tiracizine hydrochloride

HCl, isopropanol

Voltage-gated
Na+ Channel Na+ Influx

Tiracizine

Blocks
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 5 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1682384?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

